5-Amino-N,N'-bis(2,3-dihydroxypropyl)isophthalamide
Overview
Description
5-Amino-N,N’-bis(2,3-dihydroxypropyl)isophthalamide is a chemical compound with the molecular formula C14H21N3O6 . It is used as a reagent in the synthesis of iodinated 5-(acylamino)-1,3-benzenedicarboxamides .
Synthesis Analysis
This compound is used as a reagent in the synthesis of iodinated 5-(acylamino)-1,3-benzenedicarboxamides .Molecular Structure Analysis
The molecular weight of 5-Amino-N,N’-bis(2,3-dihydroxypropyl)isophthalamide is 327.33 g/mol . The compound has 9 hydrogen bond acceptors, 8 hydrogen bond donors, and 8 freely rotating bonds . The polar surface area is 165 Ų, and the molar refractivity is 82.3±0.3 cm³ .Physical And Chemical Properties Analysis
The compound has a density of 1.4±0.1 g/cm³, a boiling point of 766.0±60.0 °C at 760 mmHg, and a flash point of 417.0±32.9 °C . The index of refraction is 1.637 . The compound has a polarizability of 32.6±0.5 10^-24 cm³ and a molar volume of 229.2±3.0 cm³ .Scientific Research Applications
Synthesis in X-ray Contrast Agents
5-Amino-N,N'-bis(2,3-dihydroxypropyl)isophthalamide is used in the synthesis of X-ray contrast agents. For example, its derivative was synthesized as a precursor in iodixanol preparation, a widely used X-ray contrast agent. This synthesis process was crucial for understanding the formation of minor byproducts in iodixanol production (Haarr et al., 2018).
Anion Binding Studies
Isophthalamide derivatives, including those related to this compound, have been synthesized and studied for their potential as anion receptors, specifically for chromate anions. These studies provide insights into new applications in chemical sensing and environmental monitoring (Kadir et al., 2019).
Synthesis of Non-ionic X-ray Contrast Agents
The compound has also been utilized in the synthesis of non-ionic X-ray contrast agents like ioversol and iohexol. These agents are crucial for medical imaging techniques, providing high-quality images with reduced toxicity and side effects (Zou et al., 2009).
Environmental Fate and Effects
Studies have explored the environmental fate and effects of X-ray contrast media containing derivatives of this compound. Investigations into iopromide, a similar compound, demonstrated its primary degradation and the environmental implications of its use in medical settings (Steger-Hartmann et al., 2002).
Solubility Studies
The solubility of this compound in various mixtures has been measured, providing valuable information for its practical applications in pharmaceutical formulations (Zhang et al., 2010).
Poly(urethane-amide) Synthesis
Research has been conducted on synthesizing novel poly(urethane-amide)s using isophthalamide derivatives. These polymers have enhanced thermal stability and solubility, making them potential candidates for various industrial applications (Rahmatkhah et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound is used as a reagent in the synthesis of iodinated 5-(acylamino)-1,3-bezenedicarboxamides . These compounds are often used as contrast agents in medical imaging, suggesting that the targets could be related to enhancing the visibility of certain structures or fluids within the body.
Mode of Action
As a reagent, it likely interacts with other compounds during synthesis to form the desired iodinated 5-(acylamino)-1,3-bezenedicarboxamides . The resulting compounds may then interact with their targets to produce the desired contrast effect in medical imaging.
Pharmacokinetics
It is soluble in water , which may influence its absorption and distribution within the body
Action Environment
It is recommended to be stored at room temperature, in a cool and dark place , suggesting that light, temperature, and humidity may affect its stability.
properties
IUPAC Name |
5-amino-1-N,3-N-bis(2,3-dihydroxypropyl)benzene-1,3-dicarboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O6/c15-10-2-8(13(22)16-4-11(20)6-18)1-9(3-10)14(23)17-5-12(21)7-19/h1-3,11-12,18-21H,4-7,15H2,(H,16,22)(H,17,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOZGAPXHJKSZCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)NCC(CO)O)N)C(=O)NCC(CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50998140 | |
Record name | 5-Amino-N~1~,N~3~-bis(2,3-dihydroxypropyl)benzene-1,3-dicarboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50998140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
76820-35-4 | |
Record name | 5-Amino-N1,N3-bis(2,3-dihydroxypropyl)-1,3-benzenedicarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=76820-35-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Amino-N,N'-bis(2,3-dihydroxypropyl)isophthalamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0076820354 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Amino-N~1~,N~3~-bis(2,3-dihydroxypropyl)benzene-1,3-dicarboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50998140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-amino-N,N'-bis(2,3-dihydroxypropyl)isophthaldiamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.071.393 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 5-AMINO-N,N'-BIS(2,3-DIHYDROXYPROPYL)ISOPHTHALAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZLI7KW8WA3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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